Cas no 1881292-59-6 (4-(benzyloxy)-5-bromo-2-fluorophenol)

• Product Name: 4-(benzyloxy)-5-bromo-2-fluorophenol
• CAS No: 1881292-59-6
• MF: C₁₃H₁₀BrFO₂
• MW: 297.119706630707
• CID: 4626527
• Update Time: 2025-10-29

4-(benzyloxy)-5-bromo-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-5-bromo-2-fluorophenol
• Phenol, 5-bromo-2-fluoro-4-(phenylmethoxy)-

• Inchi： 1S/C13H10BrFO2/c14-10-6-12(16)11(15)7-13(10)17-8-9-4-2-1-3-5-9/h1-7,16H,8H2
• InChI Key： YKMAMBWNIYPWAQ-UHFFFAOYSA-N
• SMILES： C1(O)=CC(Br)=C(OCC2=CC=CC=C2)C=C1F

Additional information on 4-(benzyloxy)-5-bromo-2-fluorophenol

4-(Benzyloxy)-5-bromo-2-fluorophenol (CAS 1881292-59-6): A Versatile Brominated Fluorophenol Derivative with Emerging Applications

4-(Benzyloxy)-5-bromo-2-fluorophenol (CAS 1881292-59-6) represents an important brominated fluorophenol derivative that has gained significant attention in pharmaceutical and material science research. This aromatic compound features a unique molecular structure combining benzyl ether, bromine, and fluorine substituents on a phenolic core, making it particularly valuable for organic synthesis intermediates and drug discovery scaffolds.

The growing interest in 4-(benzyloxy)-5-bromo-2-fluorophenol synthesis and applications reflects current trends in medicinal chemistry, where researchers increasingly focus on halogenated phenolic compounds as building blocks for bioactive molecules. Recent literature highlights its potential in developing kinase inhibitors and antimicrobial agents, particularly as the pharmaceutical industry seeks novel fluorinated drug candidates with improved metabolic stability.

From a chemical perspective, 4-(benzyloxy)-5-bromo-2-fluorophenol properties include moderate solubility in common organic solvents (DMSO, DMF, and dichloromethane) and limited water solubility. The compound typically appears as a white to off-white crystalline powder at room temperature, with characteristic phenolic OH stretching in IR spectroscopy around 3200-3400 cm^-1. The presence of both bromine and fluorine atoms creates interesting electronic effects that influence its reactivity in cross-coupling reactions and nucleophilic aromatic substitutions.

In synthetic applications, CAS 1881292-59-6 serves as a valuable precursor for constructing more complex molecular architectures. The benzyl-protected phenol moiety offers orthogonal protection strategies, while the 5-bromo-2-fluoro substitution pattern enables selective functionalization at multiple positions. Recent publications demonstrate its utility in Suzuki-Miyaura couplings, where the bromine serves as an excellent leaving group for palladium-catalyzed transformations.

The pharmaceutical relevance of 4-(benzyloxy)-5-bromo-2-fluorophenol has grown alongside increasing demand for fluorinated pharmaceutical intermediates. Market analysis shows rising procurement of this compound by contract research organizations (CROs) and drug discovery companies, particularly those developing targeted cancer therapies and CNS drugs. Its structural features align well with current medicinal chemistry strategies that emphasize halogen bonding interactions in drug-target recognition.

Quality specifications for 4-(benzyloxy)-5-bromo-2-fluorophenol typically require ≥95% purity by HPLC, with particular attention to residual solvents and heavy metal content. Advanced analytical techniques including LC-MS and NMR spectroscopy are employed for comprehensive characterization. Storage recommendations generally suggest keeping the material in amber glass containers at 2-8°C under inert atmosphere to maintain stability.

From a regulatory standpoint, CAS 1881292-59-6 currently falls outside major controlled substance lists, though proper laboratory safety protocols should always be followed when handling any chemical substance. Material Safety Data Sheets (MSDS) recommend standard personal protective equipment including gloves and safety glasses, along with adequate ventilation during use.

Emerging research directions for 4-(benzyloxy)-5-bromo-2-fluorophenol derivatives include exploration in PET radiopharmaceuticals (where the fluorine-18 analog shows promise) and liquid crystal materials. The compound's structural versatility continues to attract interest from both academic and industrial researchers investigating structure-activity relationships in various therapeutic areas.

For synthetic chemists working with brominated fluorophenol compounds, proper handling of 4-(benzyloxy)-5-bromo-2-fluorophenol requires awareness of its potential sensitivity to strong acids/bases and oxidizing agents. Standard Schlenk techniques or glovebox operation may be advisable for air-sensitive transformations involving this intermediate.

The commercial availability of 4-(benzyloxy)-5-bromo-2-fluorophenol has improved significantly in recent years, with multiple chemical suppliers now offering the compound in research quantities up to kilogram scale. Pricing trends reflect typical specialty fine chemicals, with costs varying based on purity requirements and purchase volume.

Looking forward, the scientific community anticipates expanded applications of CAS 1881292-59-6 in high-throughput screening libraries and fragment-based drug discovery. Its balanced molecular properties and multiple points for structural modification make it particularly attractive for medicinal chemistry optimization programs targeting challenging biological targets.

Environmental considerations for 4-(benzyloxy)-5-bromo-2-fluorophenol follow standard protocols for halogenated organic compounds, with emphasis on proper waste disposal through licensed facilities. While not classified as highly hazardous, responsible stewardship includes minimizing environmental release and considering green chemistry principles when designing synthetic routes incorporating this intermediate.

In summary, 4-(benzyloxy)-5-bromo-2-fluorophenol (CAS 1881292-59-6) represents a chemically intriguing and practically useful brominated fluorophenol derivative with growing importance in modern organic synthesis and drug discovery. Its unique combination of substituents and versatile reactivity profile ensure continued relevance as researchers develop new small molecule therapeutics and functional materials.